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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzonitrile

Cat. No.: B073248 Get Quote

An In-depth Technical Guide to 2-Amino-6-methoxybenzonitrile: Molecular Weight and

Formula

This technical guide provides essential information regarding the molecular weight and

chemical formula of 2-Amino-6-methoxybenzonitrile, a compound of interest for researchers,

scientists, and professionals in drug development.

Core Molecular Data
The fundamental molecular properties of 2-Amino-6-methoxybenzonitrile are summarized

below. This data is critical for a wide range of applications, from reaction stoichiometry to

analytical characterization.

Property Value

Chemical Formula C₈H₈N₂O[1][2][3]

Molecular Weight 148.16 g/mol

Alternate Molecular Weight 148.164[1]

CAS Number 1591-37-3[1][4]
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The relationship between the compound's nomenclature and its core molecular data can be

visualized as a direct logical flow. The chemical name defines a specific molecular structure,

from which the molecular formula is derived, and subsequently, the molecular weight is

calculated.

2-Amino-6-methoxybenzonitrile

Molecular Formula:
C₈H₈N₂O

determines

Molecular Weight:
148.16 g/mol

calculates to

Click to download full resolution via product page

Logical relationship of 2-Amino-6-methoxybenzonitrile data.

Experimental Protocols
While this document focuses on the core molecular data, it is important to note that

experimental protocols involving 2-Amino-6-methoxybenzonitrile are diverse. It is widely

utilized as a precursor in the synthesis of more complex molecules, particularly in the

development of pharmaceuticals such as anticancer and antimicrobial agents.[3] The specific

methodologies for its use would be detailed in relevant synthetic or analytical research papers.

For instance, it can undergo reactions involving its amine and nitrile functional groups, making

it a versatile building block in organic chemistry.[3]

Signaling Pathways
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The direct involvement of 2-Amino-6-methoxybenzonitrile in specific signaling pathways is

not extensively documented in publicly available literature. Its primary role, as highlighted in

various chemical and pharmaceutical contexts, is that of a synthetic intermediate. Therefore, its

biological effects would be attributed to the larger, more complex molecules synthesized from it.

Researchers investigating the biological activity of derivatives of this compound would typically

perform assays to determine their effects on specific cellular signaling pathways relevant to

their therapeutic targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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